N-(4-amino-2-((2-((2-methoxyethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

• IUPAC Name: N-[4-amino-2-[2-(2-methoxyethylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-2-fluorobenzamide
• InChI: InChI=1S/C16H18FN5O4S/c1-26-7-6-19-11(23)8-27-16-21-13(18)12(15(25)22-16)20-14(24)9-4-2-3-5-10(9)17/h2-5H,6-8H2,1H3,(H,19,23)(H,20,24)(H3,18,21,22,25)
• InChI Key: ZABDDRPFZOMVHC-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CSC1=NC(=C(C(=O)N1)NC(=O)C2=CC=CC=C2F)N
• Molecular Formula: C16H18FN5O4S
• Molecular Weight: 395.4 g/mol
• CAS No.: 872597-19-8

Description

N-(4-amino-2-((2-((2-methoxyethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C16H18FN5O4S and its molecular weight is 395.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging

N-(4-amino-2-((2-((2-methoxyethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide and similar compounds have been explored for their potential in medical imaging, particularly in γ-emission tomography. A study highlighted the synthesis of radioiodinated ligands with high affinity for serotonin-5HT2 receptors, suggesting their use as promising tracers for brain imaging to study receptor distribution and function (Mertens et al., 1994).

Antimicrobial Applications

Research into the antimicrobial efficacy of benzamide derivatives has shown promising results. Specifically, studies on 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating a thiazole ring, which are structurally related to the chemical , have demonstrated significant in vitro antibacterial and antifungal activities. These compounds may offer therapeutic interventions against bacterial and fungal infections (Desai et al., 2013).

Anti-inflammatory and Analgesic Agents

Novel compounds derived from visnaginone and khellinone, structurally similar to this compound, have been synthesized and shown to possess significant anti-inflammatory and analgesic activities. These findings suggest potential applications in developing new therapeutic agents for pain and inflammation management (Abu‐Hashem et al., 2020).

Anticancer Activity

Research into novel aromatic polyimides, including derivatives of benzamide, has shown that these compounds exhibit a variety of biological activities, including anticancer effects. The design and synthesis of specific benzamide derivatives have led to compounds with marked inhibition against various cancer cell lines, indicating their potential as anticancer agents (Butt et al., 2005).